Cas no 1335056-84-2 (3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine)

• Product Name: 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine
• CAS No: 1335056-84-2
• MF: C₆H₂Br₂ClF₂N
• MW: 321.344585895538
• CID: 4926276
• Update Time: 2025-06-13

3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine

• Inchi： 1S/C6H2Br2ClF2N/c7-2-1-12-5(8)4(9)3(2)6(10)11/h1,6H
• InChI Key： VLOMBCXDANPNOL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C(F)F)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine

Introduction to 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine (CAS No. 1335056-84-2)

3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine, identified by the CAS number 1335056-84-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The unique structural features of 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine, including the presence of chlorine, bromine, and difluoromethyl substituents, contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine consists of a pyridine ring substituted with chloro and bromo atoms at the 3rd and 5th positions, respectively, and a difluoromethyl group at the 4th position. This arrangement imparts a high degree of electronic complexity to the molecule, influencing its interactions with biological targets. The electron-withdrawing nature of the bromo and difluoromethyl groups enhances the electrophilicity of the pyridine ring, making it susceptible to nucleophilic substitution reactions. Such reactivity is leveraged in various synthetic pathways to derive more complex molecules with tailored pharmacological properties.

In recent years, 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine has been explored as a key building block in the development of novel therapeutic agents. Its structural motifs are frequently incorporated into drug candidates targeting a range of diseases, including infectious disorders and chronic conditions. The halogenated pyridines are particularly interesting due to their ability to modulate enzyme activity and receptor binding affinities. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in metabolic pathways relevant to cancer and inflammation.

One of the most compelling aspects of 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine is its role in medicinal chemistry as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can fine-tune its biological activity. The presence of multiple halogen atoms provides multiple sites for functionalization, allowing for the exploration of diverse chemical space. This flexibility has led to several patents and publications detailing new derivatives with enhanced efficacy and reduced toxicity profiles.

Recent advancements in computational chemistry have further accelerated the discovery process involving 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine. Molecular modeling techniques enable researchers to predict the binding modes of this compound with biological targets with high precision. This approach has been instrumental in designing analogs that exhibit improved pharmacokinetic properties, such as better solubility and bioavailability. Additionally, virtual screening methods have been employed to identify potential drug candidates derived from this scaffold before experimental synthesis.

The agrochemical industry has also recognized the potential of 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine as a precursor for developing novel pesticides. Pyridine-based compounds are well-known for their insecticidal and herbicidal effects. The unique combination of substituents in this molecule enhances its potency against resistant pest strains while maintaining environmental safety profiles. Researchers are actively investigating its derivatives as next-generation agrochemicals that offer improved performance without compromising ecological balance.

The synthesis of 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine itself is a testament to the ingenuity of synthetic organic chemists. Multiple routes have been developed to access this compound efficiently and on scale. These synthetic strategies often involve multi-step sequences that showcase advanced transformations such as halogenation, fluorination, and cross-coupling reactions. The optimization of these processes is critical for ensuring high yields and purity levels required for pharmaceutical applications.

As research continues to evolve, the applications of 3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine are expected to expand further. Emerging fields such as materials science and nanotechnology may also benefit from its unique chemical properties. For instance, its ability to form coordination complexes with metal ions could be exploited in catalytic systems or sensor technologies. The versatility of this compound underscores its importance as a versatile building block in modern chemistry.

In conclusion,3-Chloro-2,5-dibromo-4-(difluoromethyl)pyridine (CAS No. 1335056-84-2) represents a cornerstone in contemporary chemical research with far-reaching implications across multiple disciplines. Its structural complexity and functional diversity make it an indispensable tool for drug discovery and material innovation alike。 As scientists continue to unlock its potential， we can anticipate even more groundbreaking applications on the horizon。